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Compound of Interest

Compound Name: tert-Butyl allylcarbamate

Cat. No.: B153503 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the safe handling and use of tert-Butyl
allylcarbamate (CAS No. 78888-18-3) in a laboratory setting. Adherence to these protocols is

crucial for ensuring personal safety and maintaining the integrity of experimental work.

Chemical and Physical Properties
tert-Butyl allylcarbamate is a combustible solid that is irritating to the eyes, skin, and

respiratory system.[1][2][3] It is important to be aware of its physical and chemical properties to

handle it safely.
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Property Value Reference

Molecular Formula C₈H₁₅NO₂ [3]

Molecular Weight 157.21 g/mol [4]

Appearance
White to light yellow powder or

lump
[5]

Melting Point 36-38 °C (lit.) [3][4]

Density 0.938 g/mL at 25 °C (lit.) [3][4]

Flash Point 79 °C (174.2 °F) - closed cup [4]

Solubility
Insoluble in water. Soluble in

methanol.
[3][6]

Stability
Stable under normal

conditions.
[1]

Hazard Identification and Safety Precautions
tert-Butyl allylcarbamate is classified as a hazardous chemical.[1] The primary hazards are

skin and eye irritation, and it may cause respiratory irritation.[2][7]

Hazard Statement GHS Classification Reference

H315: Causes skin irritation
Skin Corrosion/Irritation,

Category 2
[1][2]

H319: Causes serious eye

irritation

Serious Eye Damage/Eye

Irritation, Category 2
[1][2]

H335: May cause respiratory

irritation

Specific target organ toxicity

(single exposure), Category 3
[1][2]

Combustible liquid Flammable liquids [1]

Personal Protective Equipment (PPE):
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To minimize exposure, the following personal protective equipment is mandatory when

handling tert-Butyl allylcarbamate:

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

safety glasses with side

shields meeting EN166 (EU) or

ANSI Z87.1 (US) standards.[2]

[8]

Protects against splashes,

dust, and vapors.[8]

Skin Protection

Chemical-resistant, unlined

gloves such as nitrile,

neoprene, or butyl rubber. A

standard laboratory coat.[8]

Prevents direct skin contact.[8]

Respiratory Protection

Not typically required with

adequate ventilation. If dusts

or aerosols are generated, use

a NIOSH-approved respirator.

[2][8]

Inhalation may cause

respiratory irritation.[2][8]

Experimental Protocols
General Handling and Storage Protocol
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

Keep away from heat, sparks, and open flames.[1]

Incompatible with strong oxidizing agents and strong acids.[1]

Handling:

Preparation: Before use, visually inspect the container for any damage.[2] Work in a well-

ventilated area, preferably a chemical fume hood.[2] Ensure an eyewash station and safety

shower are readily accessible.[2]
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Donning PPE: Wear all required personal protective equipment as specified in the table

above.

Weighing and Transfer: To prevent the generation of dust, handle the solid material carefully.

Use a spatula for transfers.[2]

Dissolving: When dissolving the solid, add it slowly to the solvent to avoid splashing.

Cleanup: After handling, thoroughly clean the work area.[2] Wash hands with soap and water

before leaving the lab.[2]

First Aid Measures
In case of exposure, follow these first aid measures immediately:

Exposure Route First Aid Procedure Reference

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Seek medical attention.[1][2]

Skin Contact

Wash off immediately with

plenty of water for at least 15

minutes. Remove

contaminated clothing. Seek

medical attention if irritation

persists.[1][2]

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek medical

attention.[1][7]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Seek medical

attention.[1][2]
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Spill and Disposal Protocol
Spill Response:

Evacuate: Evacuate the immediate area.

Ventilate: Ensure the area is well-ventilated.

Contain: For solid spills, sweep up the material and place it into a suitable, closed container

for disposal.[2] Avoid creating dust.

Decontaminate: Clean the spill area thoroughly.

Waste Disposal:

Dispose of chemical waste in accordance with local, regional, and national hazardous waste

regulations.[1] Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[1]

Visualized Workflows
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Caption: Workflow for handling tert-Butyl allylcarbamate.
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Hierarchy of Safety Controls
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Caption: Hierarchy of safety controls for chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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